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Introduction
Propyl laurate, the ester of propanol and lauric acid, is a fatty acid ester with applications in

the flavor and fragrance industry.[1] While not as extensively documented in cosmetic and

personal care formulations as other esters, its chemical properties suggest potential utility as

an emollient, solvent, and fragrance component. This document provides an overview of its

potential applications, physicochemical properties, and generalized protocols for its synthesis

and incorporation into cosmetic formulations.

Physicochemical Properties of Propyl Laurate
Propyl laurate is a liquid at room temperature with a waxy, oily, and fatty odor profile.[1][2] Its

properties as a fatty acid ester indicate good solubility in alcohol and limited solubility in water.

[1]
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Property Value Reference

Chemical Name Propyl dodecanoate [3]

CAS Number 3681-78-5 [3]

Molecular Formula C15H30O2 [3][4]

Molecular Weight 242.4 g/mol [3][4]

Appearance Liquid [4]

Specific Gravity 0.859 to 0.865 @ 25°C [1]

Refractive Index 1.430 to 1.436 @ 20°C [1]

Flash Point 130.00 °C (266.00 °F) [1]

Purity >99% [3][4]

Applications in Cosmetics and Personal Care
Based on its chemical structure and properties, propyl laurate can serve several functions in

cosmetic and personal care products:

Fragrance Ingredient: Its primary documented use is as a fragrance and flavoring agent,

contributing a waxy and fatty note to scent profiles.[1][2]

Emollient: Like other fatty acid esters, propyl laurate can act as an emollient, helping to

soften and smooth the skin by forming a protective layer that reduces water loss.

Solvent: It can function as a solvent for other oil-soluble ingredients in a formulation, aiding in

their dispersion.

Texture Modifier: Propyl laurate may improve the texture and feel of cosmetic products,

contributing to a lighter, less greasy skin feel.
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This protocol describes the synthesis of propyl laurate from n-propanol and vinyl laurate using

an immobilized lipase in a supercritical carbon dioxide (SC-CO2) system.[5]

Materials and Equipment:

Vinyl laurate

n-propanol

Immobilized lipase (e.g., PVA/CHI lipase)

Supercritical CO2 high-pressure reaction system with a 50 mL reactor

Pressure reading controller

Temperature controller

Gas chromatograph (GC) with a flame ionization detector (FID)

Procedure:

Add a predetermined amount of vinyl laurate to the 50 mL high-pressure reactor.

Add a predetermined amount of n-propanol to the reactor.

Add a fixed amount of the immobilized lipase to the reactor to initiate the reaction.

Seal the reactor and assemble it into the SC-CO2 high-pressure reaction system.

Pump liquid SC-CO2 into the reactor at a flow rate of 3.5 mL/min.

Carry out the reaction for a predetermined time at a specific pressure and temperature.

Upon completion, slowly release the SC-CO2 pressure through a 50°C thermostatic limiter.

Collect the reaction products as they flow out with the CO2.

Analyze the reaction products using gas chromatography to determine the yield of propyl
laurate.[5]
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Reactant Preparation

Reaction Analysis
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Enzymatic Synthesis of Propyl Laurate Workflow.

Protocol for Incorporation of Propyl Laurate into an Oil-
in-Water Emulsion
This protocol provides a general procedure for creating a simple oil-in-water (O/W) lotion

incorporating propyl laurate as an emollient and fragrance component.

Materials and Equipment:

Propyl laurate

Cetearyl alcohol (and) Ceteareth-20 (emulsifier)

Glycerin (humectant)
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Xanthan gum (stabilizer)

Preservative (e.g., phenoxyethanol)

Distilled water

Beakers

Homogenizer or high-shear mixer

Water bath

pH meter

Procedure:

Oil Phase Preparation: In a beaker, combine propyl laurate, cetearyl alcohol, and ceteareth-

20. Heat the mixture in a water bath to 75°C until all components are melted and uniform.

Water Phase Preparation: In a separate beaker, dissolve glycerin and xanthan gum in

distilled water. Heat the mixture in a water bath to 75°C.

Emulsification: Slowly add the oil phase to the water phase while homogenizing at high

speed. Continue mixing for 5-10 minutes to form a stable emulsion.

Cooling: Remove the emulsion from the water bath and continue to stir gently as it cools.

Addition of Preservative: When the emulsion has cooled to below 40°C, add the preservative

and mix until uniform.

pH Adjustment: Check the pH of the final formulation and adjust if necessary using a suitable

pH adjuster (e.g., citric acid or sodium hydroxide).

Final Product: The resulting product is a stable oil-in-water lotion.
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Workflow for Incorporating Propyl Laurate into an O/W Emulsion.

Safety and Regulatory Information
Propyl laurate is listed as a flavor and fragrance agent.[1] While specific toxicological data for

cosmetic use is limited, related fatty acid esters are generally considered safe for use in
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cosmetics. As with any new ingredient, it is recommended to conduct appropriate safety and

stability testing for the final formulation.

Conclusion
Propyl laurate presents an interesting, though not extensively studied, ingredient for cosmetic

and personal care applications. Its primary function is as a fragrance component, with potential

secondary benefits as an emollient and solvent. The provided protocols offer a starting point for

researchers and formulators interested in exploring the use of propyl laurate in novel cosmetic

products. Further research is warranted to fully characterize its performance and benefits in

various cosmetic systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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